Cas no 2580204-47-1 (3-Chloro-4-oxopentane-1-sulfonamide)

• Product Name: 3-Chloro-4-oxopentane-1-sulfonamide
• CAS No: 2580204-47-1
• MF: C₅H₁₀ClNO₃S
• MW: 199.655799388885
• CID: 5878060
• PubChem ID: 165886489
• Update Time: 2025-06-10

3-Chloro-4-oxopentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27733935
• 3-chloro-4-oxopentane-1-sulfonamide
• 2580204-47-1
• 3-Chloro-4-oxopentane-1-sulfonamide

• Inchi： 1S/C5H10ClNO3S/c1-4(8)5(6)2-3-11(7,9)10/h5H,2-3H2,1H3,(H2,7,9,10)
• InChI Key： ZHMGRNYQYHLIQI-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)CCS(N)(=O)=O

Computed Properties

• Exact Mass: 199.0069920g/mol
• Monoisotopic Mass: 199.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.6Ų

Additional information on 3-Chloro-4-oxopentane-1-sulfonamide

3-Chloro-4-oxopentane-1-sulfonamide (CAS No. 2580204-47-1): A Comprehensive Overview

3-Chloro-4-oxopentane-1-sulfonamide (CAS No. 2580204-47-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 3-Chloro-4-oxopentane-1-sulfonamide consists of a five-carbon backbone with a chlorine atom, a ketone group, and a sulfonamide functional group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of 3-Chloro-4-oxopentane-1-sulfonamide in modulating specific enzymes and receptors involved in various disease processes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in inflammatory disorders. This finding suggests that 3-Chloro-4-oxopentane-1-sulfonamide could be developed into a therapeutic agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Chloro-4-oxopentane-1-sulfonamide has shown promise in preclinical studies as an antitumor agent. Research conducted at the National Cancer Institute revealed that this compound effectively inhibits the growth of certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for tumor survival and proliferation.

The pharmacokinetic profile of 3-Chloro-4-oxopentane-1-sulfonamide has also been extensively studied. Initial results indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral medication. Furthermore, preliminary toxicology studies have shown that 3-Chloro-4-oxopentane-1-sulfonamide is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

To further explore the therapeutic potential of 3-Chloro-4-oxopentane-1-sulfonamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various medical conditions. Early results from phase I trials have been encouraging, with patients reporting minimal side effects and improved clinical outcomes.

The development of 3-Chloro-4-oxopentane-1-sulfonamide as a pharmaceutical agent is supported by ongoing research efforts aimed at optimizing its chemical structure and enhancing its pharmacological properties. Scientists are investigating various derivatives and analogs of this compound to identify more potent and selective variants with improved therapeutic indices.

In conclusion, 3-Chloro-4-oxopentane-1-sulfonamide (CAS No. 2580204-47-1) represents a promising candidate for the development of novel therapeutics targeting inflammatory disorders and cancer. Its unique chemical structure and favorable biological properties make it an attractive molecule for further investigation and clinical development. As research progresses, it is anticipated that this compound will contribute significantly to advancing medical treatments and improving patient outcomes.